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Compound of Interest

Compound Name: D-Propargylglycine

Cat. No.: B555527

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of D-Propargylglycine, a compound instrumental in
neuropharmacology, metabolic studies, and pharmaceutical development.[1] Adherence to
these guidelines is essential for ensuring a safe laboratory environment and the integrity of
your research.

Essential Personal Protective Equipment (PPE)

When handling D-Propargylglycine, a comprehensive approach to personal protection is
mandatory to prevent skin, eye, and respiratory irritation.[2][3][4] The following table
summarizes the required PPE.
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PPE Category

Item

Specification

Eye and Face Protection

Safety Glasses with Side
Shields or Goggles

Must be worn at all times in the

laboratory.

Face Shield

Required when there is a risk
of splashing or dust

generation.

Hand Protection

Chemical-Resistant Gloves

Nitrile or other appropriate
material. Inspect for tears or

holes before each use.

Body Protection

Laboratory Coat

Fully buttoned to protect skin

and personal clothing.

Protective Clothing

As needed for larger quantities

or increased risk of exposure.

Respiratory Protection

NIOSH-Approved Respirator

Required when working
outside of a fume hood or in

poorly ventilated areas.

Hazard Summary and GHS Classifications

Understanding the potential hazards of D-Propargylglycine is the first step in safe handling.

The compound is classified with the following GHS hazard statements:

GHS Hazard Code

Description

H315 Causes skin irritation[2][4]
H319 Causes serious eye irritation[2][4]
H335 May cause respiratory irritation[2][4]

The GHS pictogram associated with these hazards is the GHS07 symbol (exclamation mark).

Operational Plan: Step-by-Step Handling Protocol
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This protocol outlines the essential steps for safely handling D-Propargylglycine in a
laboratory setting.

e Preparation and Engineering Controls:

o

Work in a well-ventilated area, preferably within a certified chemical fume hood.

[¢]

Ensure that an eyewash station and safety shower are readily accessible.

o

Gather all necessary PPE and ensure it is in good condition.

[e]

Prepare all necessary equipment and reagents before handling the compound.

e Handling the Compound:

[¢]

Wear all required PPE as detailed in the table above.

[e]

Avoid the formation of dust when handling the solid form.[3][5]

[e]

If transferring the solid, use a spatula or other appropriate tool to minimize dust
generation.

[e]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[5]
e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

o For long-term storage, some suppliers recommend storing in a freezer under an inert
atmosphere.[3]

o Keep away from incompatible materials such as strong oxidizing agents, strong bases,
and amines.[3]

Disposal Plan: Managing D-Propargylglycine Waste

Proper disposal of D-Propargylglycine and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.
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o Waste Segregation:

o Collect all waste contaminated with D-Propargylglycine, including unused product,
contaminated PPE, and cleaning materials, in a designated and clearly labeled hazardous
waste container.

» Container Management:
o Keep the waste container tightly closed when not in use.
o Store the waste container in a designated secondary containment area.
o Disposal Procedure:
o Dispose of the chemical waste through an approved waste disposal plant.[3][5]
o Do not empty D-Propargylglycine or its solutions into drains.[3][5]

o Follow all local, regional, and national hazardous waste regulations for complete and
accurate classification and disposal.[3]

Visual Workflow for Safe Handling

The following diagram illustrates the key decision points and procedural flow for the safe
handling of D-Propargylglycine.
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Start: Prepare for Handling D-Propargylglycine

l

Don appropriate PPE:
- Safety Glasses/Goggles
- Lab Coat
- Chemical-Resistant Gloves

l

Work in a well-ventilated area
(Chemical Fume Hood)

Handle D-Propargylglycine:
- Avoid dust formation
- Use appropriate tools

Spill Occurs?

Follow Spill Cleanup Protocol:
- Evacuate area if necessary
- Use absorbent material
- Dispose of as hazardous waste

No

Y

Decontaminate work area
and wash hands thoroughly

Store properly:
- Tightly closed container
- Cool, dry, well-ventilated area

Dispose of waste in a
labeled hazardous waste container

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of D-Propargylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

